Cas no 121371-62-8 (6-chloro-2-ethyl-9-methyl-9H-Purine)

• Product Name: 6-chloro-2-ethyl-9-methyl-9H-Purine
• CAS No: 121371-62-8
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 1101962
• Update Time: 2024-07-25

6-chloro-2-ethyl-9-methyl-9H-Purine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-ethyl-9-methyl-9H-Purine
• 9H-Purine, 6-chloro-2-ethyl-9-methyl-

• Inchi： 1S/C8H9ClN4/c1-3-5-11-7(9)6-8(12-5)13(2)4-10-6/h4H,3H2,1-2H3
• InChI Key： PZOXUOUQKGNBRA-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(CC)=NC=2Cl)N(C)C=1

Computed Properties

• Exact Mass: 196.05177

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Melting Point: 100-101 °C
• Boiling Point: 255.4±50.0 °C(Predicted)
• PSA: 43.6
• pka: 1.71±0.10(Predicted)